Cas no 2177270-88-9 (12-Aminododecylphosphonic acid hydrochloride salt)

12-Aminododecylphosphonic acid hydrochloride salt is a phosphonic acid derivative featuring a 12-carbon alkyl chain terminated by an amino group, which is protonated as a hydrochloride salt. This compound combines the chelating properties of phosphonic acid with the surfactant characteristics of a long alkyl chain, making it useful in applications requiring metal ion sequestration or surface modification. The amino group enhances its solubility in aqueous systems and provides a reactive site for further functionalization. Its amphiphilic nature allows it to interact with both organic and inorganic matrices, making it valuable in corrosion inhibition, scale prevention, and as a coupling agent in composite materials. The hydrochloride salt form ensures improved stability and handling.
12-Aminododecylphosphonic acid hydrochloride salt structure
2177270-88-9 structure
Product Name:12-Aminododecylphosphonic acid hydrochloride salt
CAS No:2177270-88-9
MF:C12H29ClNO3P
MW:301.790323972702
MDL:MFCD17012689
CID:4789119
PubChem ID:154703127
Update Time:2026-02-27

12-Aminododecylphosphonic acid hydrochloride salt Chemical and Physical Properties

Names and Identifiers

    • 12-Aminododecylphosphonic acid hydrochloride salt
    • 12-Aminododecylphosphonic acid hydrochloride
    • SCHEMBL22711014
    • 2177270-88-9
    • MDL: MFCD17012689
    • Inchi: 1S/C12H28NO3P.ClH/c13-11-9-7-5-3-1-2-4-6-8-10-12-17(14,15)16;/h1-13H2,(H2,14,15,16);1H
    • InChI Key: YCIHZAPKEFUYRI-UHFFFAOYSA-N
    • SMILES: [Cl-].P(CCCCCCCCCCCC[NH3+])(=O)(O)O

Computed Properties

  • Exact Mass: 301.1573585g/mol
  • Monoisotopic Mass: 301.1573585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 206
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.2

12-Aminododecylphosphonic acid hydrochloride salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB357071-1 g
12-Aminododecylphosphonic acid hydrochloride salt; 95%
2177270-88-9
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€283.00 2023-06-20
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
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abcr
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AB357071-5g
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AB357071-10g
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Additional information on 12-Aminododecylphosphonic acid hydrochloride salt

Recent Advances in the Application of 12-Aminododecylphosphonic Acid Hydrochloride Salt (CAS: 2177270-88-9) in Chemical Biology and Pharmaceutical Research

The compound 12-Aminododecylphosphonic acid hydrochloride salt (CAS: 2177270-88-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This phosphonic acid derivative, characterized by its unique amphiphilic properties and functional amine group, has shown promising applications in drug delivery systems, surface modification, and as a linker in bioconjugation chemistry. Recent studies have explored its potential in enhancing the bioavailability of therapeutic agents and improving the stability of nanoparticle-based drug carriers.

One of the key areas of research involving 12-Aminododecylphosphonic acid hydrochloride salt is its role in the development of targeted drug delivery systems. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can be effectively used to functionalize liposomal surfaces, thereby improving their interaction with cellular membranes and enhancing drug uptake. The study highlighted the compound's ability to form stable complexes with phospholipids, which is critical for the design of next-generation nanocarriers.

In addition to its applications in drug delivery, 12-Aminododecylphosphonic acid hydrochloride salt has been investigated for its potential in surface modification of biomedical implants. Research conducted by a team at MIT (2024) revealed that the compound's phosphonic acid group enables strong binding to metal oxides, making it an excellent candidate for coating titanium-based implants. This modification was shown to reduce bacterial adhesion and improve biocompatibility, addressing two major challenges in implantology.

Another notable application of this compound is in the field of bioconjugation. A recent paper in Bioconjugate Chemistry (2023) detailed its use as a linker for attaching fluorescent probes to antibodies. The study reported that the amine group of 12-Aminododecylphosphonic acid hydrochloride salt allows for efficient coupling with carboxyl groups under mild conditions, offering a versatile tool for diagnostic and therapeutic applications. The authors also noted its stability under physiological conditions, which is a significant advantage over traditional linkers.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of 12-Aminododecylphosphonic acid hydrochloride salt. A review article in Organic Process Research & Development (2024) discussed the need for optimized synthetic routes to improve yield and reduce costs. The article also emphasized the importance of developing robust analytical methods to ensure the compound's purity and consistency, which are critical for its pharmaceutical applications.

Looking ahead, researchers are exploring the potential of 12-Aminododecylphosphonic acid hydrochloride salt in other areas, such as gene delivery and biosensing. Preliminary results from a study at Stanford University (2024) suggest that the compound could be used to enhance the transfection efficiency of gene vectors, opening new avenues for gene therapy. Additionally, its ability to form stable monolayers on gold surfaces is being investigated for the development of highly sensitive biosensors.

In conclusion, 12-Aminododecylphosphonic acid hydrochloride salt (CAS: 2177270-88-9) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique properties and wide-ranging applications make it a compound of significant interest for future studies. Continued research efforts aimed at addressing synthesis challenges and expanding its utility will likely further solidify its role in advancing biomedical technologies.

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